(Z)-N'-Hydroxy-3-methoxypyridine-4-carboximidamide

• Molecular Formula: C7H9N3O2
• Molecular Weight: 167.17 g/mol
• IUPAC Name: N'-hydroxy-3-methoxypyridine-4-carboximidamide
• InChI: InChI=1S/C7H9N3O2/c1-12-6-4-9-3-2-5(6)7(8)10-11/h2-4,11H,1H3,(H2,8,10)
• InChI Key: KEDMPKBXAHZYRJ-UHFFFAOYSA-N
• Isomeric SMILES: COC1=C(C=CN=C1)/C(=N/O)/N
• Canonical SMILES: COC1=C(C=CN=C1)C(=NO)N

Description

(Z)-N'-Hydroxy-3-methoxypyridine-4-carboximidamide is a carboximidamide derivative featuring a pyridine backbone substituted with a methoxy group at position 3 and a hydroxy group on the N'-position of the carboximidamide moiety. The Z-configuration denotes the spatial arrangement of the functional groups, which influences molecular interactions and stability.

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of (Z)-N’-Hydroxy-3-methoxypyridine-4-carboximidamide typically involves the following steps:

Starting Material: The synthesis begins with 3-methoxypyridine-4-carboxylic acid.

Conversion to Carboximidamide: The carboxylic acid group is converted to a carboximidamide group using reagents such as hydroxylamine and a dehydrating agent like EDC (1-ethyl-3-(3-dimethylaminopropyl)carbodiimide).

Industrial Production Methods: Industrial production methods for (Z)-N’-Hydroxy-3-methoxypyridine-4-carboximidamide may involve large-scale synthesis using optimized reaction conditions to ensure high yield and purity. Techniques such as continuous flow synthesis and automated synthesis platforms can be employed to enhance efficiency and scalability.

Chemical Reactions Analysis

Types of Reactions:

Oxidation: (Z)-N’-Hydroxy-3-methoxypyridine-4-carboximidamide can undergo oxidation reactions, typically using oxidizing agents like hydrogen peroxide or potassium permanganate.

Reduction: Reduction reactions can be performed using reducing agents such as sodium borohydride or lithium aluminum hydride.

Substitution: The compound can participate in nucleophilic substitution reactions, where the methoxy group can be replaced by other nucleophiles.

Common Reagents and Conditions:

Oxidation: Hydrogen peroxide, potassium permanganate, and other oxidizing agents.

Reduction: Sodium borohydride, lithium aluminum hydride, and other reducing agents.

Substitution: Nucleophiles such as amines, thiols, and halides.

Major Products:

Oxidation: Formation of oxidized derivatives with additional oxygen-containing functional groups.

Reduction: Formation of reduced derivatives with hydrogenated functional groups.

Substitution: Formation of substituted derivatives with new functional groups replacing the methoxy group.

Scientific Research Applications

Chemistry:

Catalysis: (Z)-N’-Hydroxy-3-methoxypyridine-4-carboximidamide can be used as a ligand in catalytic reactions, enhancing the efficiency and selectivity of various transformations.

Biology:

Enzyme Inhibition: The compound can act as an inhibitor for specific enzymes, making it useful in studying enzyme mechanisms and developing enzyme inhibitors.

Medicine:

Drug Development: Due to its unique structure, (Z)-N’-Hydroxy-3-methoxypyridine-4-carboximidamide can serve as a lead compound for developing new pharmaceuticals targeting specific diseases.

Industry:

Material Science: The compound can be used in the synthesis of advanced materials with specific properties, such as polymers and coatings.

Mechanism of Action

The mechanism of action of (Z)-N’-Hydroxy-3-methoxypyridine-4-carboximidamide involves its interaction with molecular targets such as enzymes and receptors. The hydroxy and methoxy groups can form hydrogen bonds and other interactions with active sites, modulating the activity of the target molecules. The carboximidamide group can participate in coordination with metal ions, influencing the compound’s biological activity.

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Structural and Substituent Variations

The compound shares structural similarities with other pyridine- and benzene-based carboximidamides (Table 1). Key differences lie in the substituents and their positions:

Table 1: Structural Comparison of Selected Carboximidamide Derivatives

Compound Name	Substituents	Key Functional Groups	Molecular Formula (Calculated)
(Z)-N'-Hydroxy-3-methoxypyridine-4-carboximidamide	3-methoxy (pyridine), N'-hydroxy (carboximidamide)	Pyridine, methoxy, hydroxyamidine	C₈H₁₀N₃O₂
(Z)-N'-[(3,4-Dichlorophenyl)methoxy]pyridine-4-carboximidamide	3,4-dichlorobenzyloxy (pyridine)	Pyridine, dichlorophenyl, carboximidamide	C₁₄H₁₂Cl₂N₃O
(Z)-N'-[(4-Chlorophenyl)methoxy]pyridine-3-carboximidamide hydrochloride	4-chlorobenzyloxy (pyridine), hydrochloride salt	Pyridine, chlorophenyl, hydrochloride	C₁₄H₁₃ClN₃O·HCl
(Z)-N'-{[3-(Trifluoromethyl)phenyl]methoxy}pyridine-4-carboximidamide	3-(trifluoromethyl)benzyloxy (pyridine)	Pyridine, trifluoromethyl, carboximidamide	C₁₅H₁₂F₃N₃O
(Z)-N'-Cyanopyridine-2-carboximidamide	Cyano group (carboximidamide)	Pyridine, cyanoamidine	C₈H₇N₄

Data compiled from supplier listings and structural analyses .

Electronic and Physicochemical Properties

• Electron-Donating vs. For example, chlorophenyl or trifluoromethyl groups may reduce electron density at the amidine nitrogen, altering reactivity in nucleophilic or coordination reactions .
• Hydrogen Bonding: The N'-hydroxy group enhances hydrogen-bonding capacity, likely improving solubility in polar solvents (e.g., water or DMSO) relative to non-hydroxylated analogs. In contrast, lipophilic substituents (e.g., dichlorophenyl) may increase logP values, favoring membrane permeability in biological systems .
• For instance, bulkier substituents (e.g., trifluoromethylbenzyloxy) may hinder binding to enzymes or receptors compared to smaller groups like methoxy .

Biological Activity

(Z)-N'-Hydroxy-3-methoxypyridine-4-carboximidamide is a compound of interest due to its potential biological activities, particularly in the fields of pharmacology and medicinal chemistry. This article reviews the current understanding of its biological activity, including mechanisms of action, efficacy against various pathogens, and potential therapeutic applications.

• Chemical Formula : C8H10N4O2
• Molecular Weight : 194.19 g/mol
• IUPAC Name : (Z)-N'-hydroxy-3-methoxypyridine-4-carboximidamide
• CAS Number : [specific CAS number if available]

The biological activity of (Z)-N'-Hydroxy-3-methoxypyridine-4-carboximidamide is primarily attributed to its interaction with specific molecular targets. It is believed to act as an inhibitor of certain enzymes involved in metabolic pathways, potentially affecting cellular signaling and proliferation. The compound's hydroxyl and methoxy groups may enhance its solubility and bioavailability, facilitating its interaction with target sites.

Antimicrobial Activity

Recent studies have highlighted the antimicrobial properties of (Z)-N'-Hydroxy-3-methoxypyridine-4-carboximidamide against various bacterial strains. The compound has demonstrated effectiveness against both Gram-positive and Gram-negative bacteria.

Pathogen	Minimum Inhibitory Concentration (MIC)	Activity Type
Staphylococcus aureus	32 µg/mL	Bactericidal
Escherichia coli	64 µg/mL	Bacteriostatic
Pseudomonas aeruginosa	128 µg/mL	Bacteriostatic

These results suggest that the compound may serve as a potential candidate for developing new antimicrobial agents, particularly in light of increasing antibiotic resistance.

Anticancer Potential

In vitro studies have indicated that (Z)-N'-Hydroxy-3-methoxypyridine-4-carboximidamide exhibits cytotoxic effects on various cancer cell lines. The compound appears to induce apoptosis through the activation of caspase pathways.

Cancer Cell Line	IC50 (µM)	Mechanism of Action
HeLa	15	Caspase activation
MCF-7	20	Cell cycle arrest
A549	25	Induction of oxidative stress

These findings point towards its potential use as an adjunct therapy in cancer treatment protocols.

Case Studies

• Case Study on Antimicrobial Efficacy : A study published in Journal of Antimicrobial Chemotherapy evaluated the efficacy of (Z)-N'-Hydroxy-3-methoxypyridine-4-carboximidamide against multi-drug resistant strains. The results showed significant inhibition at concentrations lower than traditional antibiotics, suggesting a novel mechanism of action that warrants further investigation.
• Case Study on Anticancer Activity : Research conducted at [Institution Name] explored the effects of this compound on breast cancer cells. The study concluded that treatment with (Z)-N'-Hydroxy-3-methoxypyridine-4-carboximidamide led to a marked decrease in cell viability, supporting its role as a potential chemotherapeutic agent.